Cas no 327063-53-6 (1-(4-methylphenyl)-3-(phenylsulfonyl)-3-[4-(propan-2-yl)phenyl]propan-1-one)

• Product Name: 1-(4-methylphenyl)-3-(phenylsulfonyl)-3-[4-(propan-2-yl)phenyl]propan-1-one
• CAS No: 327063-53-6
• MF: C₂₅H₂₆O₃S
• MW: 406.537146091461
• CID: 3087663
• PubChem ID: 2884255
• Update Time: 2025-04-21

1-(4-methylphenyl)-3-(phenylsulfonyl)-3-[4-(propan-2-yl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-(phenylsulfonyl)-3-[4-(propan-2-yl)phenyl]propan-1-one
• AKOS002186870
• STK867305
• 327063-53-6
• AKOS016245219
• 3-(4-ISOPROPYLPHENYL)-1-(4-METHYLPHENYL)-3-(PHENYLSULFONYL)-1-PROPANONE

• Inchi： 1S/C25H26O3S/c1-18(2)20-13-15-22(16-14-20)25(29(27,28)23-7-5-4-6-8-23)17-24(26)21-11-9-19(3)10-12-21/h4-16,18,25H,17H2,1-3H3
• InChI Key： SDMMYCSVFJFIHE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(CC(C1C=CC(C)=CC=1)=O)C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.16026586Da
• Monoisotopic Mass: 406.16026586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 59.6Ų